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Compound of Interest

Compound Name: 1-Fluorooctane

Cat. No.: B1361355 Get Quote

For Immediate Use by Laboratory Professionals: This document provides critical safety

protocols and logistical plans for the handling and disposal of 1-Fluorooctane, ensuring the

protection of researchers, scientists, and drug development professionals. Adherence to these

guidelines is essential for maintaining a safe laboratory environment.

Essential Safety and Handling Information
1-Fluorooctane is a flammable liquid that can cause skin, eye, and respiratory irritation.[1][2]

[3][4] Proper personal protective equipment (PPE) is mandatory to minimize exposure and

ensure safety. All handling of 1-Fluorooctane should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling 1-Fluorooctane.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). See Table 2 for

detailed glove comparison.

Prevents skin contact and

irritation.[1][3]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when there is a

significant risk of splashing.

Protects against eye irritation

and serious eye damage from

splashes.[1][3]

Respiratory Protection

NIOSH-approved air-purifying

respirator with organic vapor

(OV) cartridges (black color

code).[2]

Protects against respiratory

irritation from inhalation of

vapors.[1][2][3]

Protective Clothing
Laboratory coat, closed-toe

shoes, and long pants.

Minimizes the risk of skin

contact with splashes.

Chemical and Physical Properties of 1-Fluorooctane
Understanding the physical and chemical properties of 1-Fluorooctane is crucial for safe

handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/brochures/kimberly-clark-nitrile-exam-gloves-brochure.pdf
https://www.nrc.gov/docs/ml0322/ml032240107.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/brochures/kimberly-clark-nitrile-exam-gloves-brochure.pdf
https://www.nrc.gov/docs/ml0322/ml032240107.pdf
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/brochures/kimberly-clark-nitrile-exam-gloves-brochure.pdf
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.nrc.gov/docs/ml0322/ml032240107.pdf
https://www.benchchem.com/product/b1361355?utm_src=pdf-body
https://www.benchchem.com/product/b1361355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 463-11-6[1][2][4][6][7]

Molecular Formula C₈H₁₇F[1][2][4][6][7]

Molecular Weight 132.22 g/mol [1][2][4][6]

Appearance Colorless liquid[1]

Boiling Point 142-146 °C (lit.)[1][4][6][8]

Density 0.814 g/mL at 25 °C (lit.)[1][4][6][8]

Flash Point 42 °C (107.6 °F) - closed cup[4][7]

Vapor Pressure Data not readily available

Operational Plans: Step-by-Step Guidance
Handling and Storage Protocol
A systematic approach to handling and storage is critical to prevent accidents and exposure.
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Workflow for Handling and Storing 1-Fluorooctane

Preparation

Handling

Storage

Don Appropriate PPE

Verify Fume Hood Functionality

Transfer 1-Fluorooctane

Securely Seal Container

Store in a Flammable Liquid Cabinet

Ensure Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Materials
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Caption: A logical workflow for the safe handling and storage of 1-Fluorooctane.
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Glove Selection and Use
While specific permeation data for 1-Fluorooctane is not readily available from major glove

manufacturers, general resistance information for halogenated hydrocarbons suggests that

nitrile, neoprene, and butyl rubber are suitable materials. It is crucial to select gloves with a

sufficient thickness and to change them immediately if contamination is suspected.

Glove Material
General Resistance to

Halogenated Hydrocarbons
Considerations

Nitrile

Good for splash protection, but

may have limited resistance to

prolonged contact.[9][10]

Excellent dexterity and

puncture resistance. Change

gloves frequently.

Neoprene
Generally offers good

resistance.

Good balance of chemical

resistance and flexibility.

Butyl Rubber

Often recommended for

halogenated solvents, but may

perform poorly with aliphatic

hydrocarbons.[11]

Excellent for handling many

organic solvents, but can be

less dexterous.

Viton™

Excellent resistance to a broad

range of chemicals, including

halogenated hydrocarbons.

Higher cost, may be less

flexible.

Experimental Protocol for Glove Permeation Testing: The standardized test method for

evaluating the resistance of protective clothing materials to permeation by liquids is ASTM

F739.[5][12][13][14] This method involves continuous contact of the glove material with the

chemical and measuring the breakthrough time and permeation rate.

Respiratory Protection Program
When engineering controls such as fume hoods are not sufficient to maintain exposure below

acceptable levels, or during emergency situations, respiratory protection is required. For 1-
Fluorooctane, a NIOSH-approved air-purifying respirator equipped with organic vapor (OV)

cartridges is recommended. The NIOSH color code for organic vapor cartridges is black.[2] A
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multi-gas/vapor cartridge that also includes protection against acid gases may be appropriate

depending on the specific laboratory environment.

Occupational Exposure Limits (OELs): Currently, there are no specific OSHA Permissible

Exposure Limits (PELs) or ACGIH Threshold Limit Values (TLVs) established for 1-
Fluorooctane.[13][15][16][17][18] In the absence of a specific OEL, it is crucial to handle 1-
Fluorooctane with a high degree of caution and to minimize all potential exposures.

Disposal Plan
Proper disposal of 1-Fluorooctane and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization and Segregation
1-Fluorooctane is a halogenated organic compound and must be disposed of as hazardous

waste.[3][5][14][16] It is also classified as a flammable liquid.[1][3]

EPA Waste Code: Due to its flammability (flash point < 140°F), 1-Fluorooctane waste is

categorized under the EPA hazardous waste code D001.[12][13][19][20]

Segregation: Halogenated organic waste must be collected separately from non-halogenated

organic waste.[3][5][14][16] Mixing these waste streams can lead to dangerous reactions and

significantly increase disposal costs.[5][16]

Step-by-Step Disposal Procedure
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Disposal Workflow for 1-Fluorooctane Waste

Waste Collection

Interim Storage

Final Disposal

Use a Designated, Labeled, and Sealed Waste Container

Segregate Halogenated from Non-Halogenated Waste

Store in a Satellite Accumulation Area (SAA)

Use Secondary Containment

Arrange for Pickup by Institutional Environmental Health & Safety (EHS)

Ensure Proper Waste Manifesting and Documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1-Fluorooctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361355#personal-protective-equipment-for-
handling-1-fluorooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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